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Compound of Interest

Compound Name: (RS)-Fmoc-alpha-methoxyglycine

Cat. No.: B142108 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety and handling

procedures for (RS)-Fmoc-alpha-methoxyglycine. However, a specific Safety Data Sheet

(SDS) for this compound was not publicly available at the time of writing. Therefore, the

information presented herein is based on the known properties of the compound and

extrapolated from the safety data of structurally similar Fmoc-protected amino acids, such as

Fmoc-Glycine and Fmoc-Sarcosine. It is imperative that users of (RS)-Fmoc-alpha-
methoxyglycine conduct their own risk assessments and adhere to all applicable institutional

and governmental safety protocols.

Introduction
(RS)-Fmoc-alpha-methoxyglycine is a derivative of the amino acid glycine, featuring a

methoxy group on the alpha-carbon and a fluorenylmethyloxycarbonyl (Fmoc) protecting group

on the amino terminus. This compound is utilized in specialized applications within peptide

synthesis and drug discovery. Understanding its chemical properties and potential hazards is

crucial for ensuring safe handling in a laboratory setting. This guide provides a detailed

overview of its safety profile, handling procedures, and emergency protocols.
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Due to the limited availability of specific experimental data for (RS)-Fmoc-alpha-
methoxyglycine, the following tables summarize its known physical and chemical properties,

alongside extrapolated hazard information based on analogous compounds.

Table 1: Physical and Chemical Properties of (RS)-Fmoc-alpha-methoxyglycine

Property Value Source

CAS Number 156059-09-5 [1]

Molecular Formula C₁₈H₁₇NO₅ [1]

Molecular Weight 327.33 g/mol [1]

Appearance
Assumed to be a white to off-

white solid

General knowledge of similar

compounds

Solubility

Expected to be soluble in

organic solvents like DMF,

DMSO, and alcohols

General knowledge of Fmoc-

amino acids

Storage Temperature

2-8°C is recommended for

similar compounds to ensure

stability

[2]

Table 2: Hazard Identification and Classification (Extrapolated from Analogous Compounds)

Hazard Class
GHS Classification
(Presumed)

Hazard Statements
(Presumed)

Acute Toxicity (Oral) Not Classified -

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation
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Note: These classifications are based on the hazard profiles of similar Fmoc-protected amino

acids and should be treated as potential hazards until specific data for (RS)-Fmoc-alpha-
methoxyglycine becomes available.

Experimental Protocols
Specific experimental protocols for the safety assessment of (RS)-Fmoc-alpha-
methoxyglycine are not available. The presumed hazard classifications are derived from

standardized tests conducted on similar molecules, which would typically include:

Acute Dermal/Oral Toxicity Studies: Performed according to OECD Guideline 402/401.

Draize Test (Skin and Eye Irritation): Following OECD Guideline 404 and 405 to assess

irritation potential.

Inhalation Toxicity Studies: Conducted based on OECD Guideline 403.

Researchers handling this compound should operate under the assumption that it possesses

the hazards identified for similar chemical structures.

Signaling Pathways and Workflows
The following diagrams illustrate standard laboratory workflows and logical relationships for

handling chemical compounds of this nature.
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General Laboratory Handling Workflow

Preparation

Handling

Cleanup & Disposal

Conduct Risk Assessment

Don Personal Protective Equipment (PPE)

Proceed if safe

Weigh Compound in Ventilated Enclosure

Dissolve in Appropriate Solvent

Perform Experiment

Decontaminate Glassware

Dispose of Waste per Regulations

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General laboratory handling workflow for (RS)-Fmoc-alpha-methoxyglycine.
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Spill Response Procedure

Small Spill (Controllable) Large Spill (Uncontrollable)

Spill Detected

Evacuate Immediate Area

Alert Supervisor & Safety Officer

Assess Spill Size & Hazard

Don Appropriate PPE

Small Spill

Prevent Entry to the Area

Large Spill

Contain Spill with Absorbent Material

Clean Up Spill with Appropriate Kit

Dispose of Contaminated Waste

Await Emergency Response Team

Click to download full resolution via product page

Caption: Spill response procedure for chemical solids.
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Hierarchy of Hazard Controls

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles)

(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of hazard controls for chemical safety.

Safety and Handling Procedures
Based on the presumed hazards, the following handling procedures are recommended.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield should be worn.[3]
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Hand Protection: Wear impervious gloves (e.g., nitrile) that have been inspected for integrity

before use.[4]

Skin and Body Protection: A lab coat should be worn. For larger quantities or where there is

a risk of significant exposure, additional protective clothing may be necessary.[5]

Respiratory Protection: If handling the solid material outside of a ventilated enclosure where

dust may be generated, a NIOSH-approved respirator with a particulate filter is

recommended.[3]

Handling
Handle in a well-ventilated area, preferably within a chemical fume hood to minimize

inhalation of any dust.[5]

Avoid the formation of dust and aerosols.[5]

Avoid contact with skin, eyes, and clothing.[6]

Wash hands thoroughly after handling.[7]

Do not eat, drink, or smoke in areas where the chemical is handled.[7]

Storage
Store in a tightly closed container in a dry and well-ventilated place.[7]

Recommended storage is in a cool place, with some suppliers of similar compounds

suggesting refrigeration (2-8°C).[2][7]

Emergency Procedures
First Aid Measures

Inhalation: If dust is inhaled, move the person to fresh air. If breathing is difficult, seek

medical attention.[7]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If skin irritation occurs, seek medical advice.[7]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[7]

Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Specific Hazards: Thermal decomposition may produce hazardous gases and vapors,

including carbon oxides and nitrogen oxides.[7]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[7]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and wear appropriate PPE. Avoid

breathing dust. Evacuate personnel from the immediate area if necessary.[8]

Environmental Precautions: Prevent the material from entering drains or waterways.[4]

Containment and Cleanup: For a dry spill, carefully sweep or scoop up the material and

place it into a suitable, labeled container for disposal. Avoid generating dust.[5]

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Contaminated packaging should be treated as the product itself.

Conclusion
While specific safety and toxicological data for (RS)-Fmoc-alpha-methoxyglycine are limited,

a cautious approach based on the known properties of structurally similar Fmoc-protected

amino acids is warranted. Researchers and laboratory personnel must prioritize safety by

utilizing appropriate personal protective equipment, adhering to proper handling and storage
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procedures, and being prepared for emergency situations. A thorough risk assessment should

always be conducted before initiating any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. Fmoc-Sar-OH ≥98.0% | Sigma-Aldrich [sigmaaldrich.com]

3. carlroth.com [carlroth.com]

4. cdhfinechemical.com [cdhfinechemical.com]

5. peptide.com [peptide.com]

6. assets.thermofisher.com [assets.thermofisher.com]

7. fishersci.co.uk [fishersci.co.uk]

8. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [(RS)-Fmoc-alpha-methoxyglycine: A Comprehensive
Technical Guide to Safety and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142108#rs-fmoc-alpha-methoxyglycine-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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